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Compound of Interest

Compound Name: C.I. Acid brown 120

Cat. No.: B12385025

For Researchers, Scientists, and Drug Development Professionals

Introduction

C.l. Acid Brown 120 is a multi-azo acid dye soluble in water, presenting as a reddish-light
brown powder.[1] Like other acid dyes, it is primarily used for dyeing protein fibers such as wool
and silk, as well as synthetic polyamides like nylon.[2][3] The dyeing process relies on the
formation of ionic bonds between the anionic dye molecules and the protonated amino groups
of the fibers under acidic conditions.[3] This document provides detailed application notes and
protocols for the use of C.I. Acid Brown 120 in laboratory-scale textile dyeing research,
including illustrative performance data and standardized testing procedures.

Chemical and Physical Properties
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Property Value Reference
C.I. Name Acid Brown 120 [4]
C.1. Number 35020 [4]
CAS Number 6428-26-8 [4]
Molecular Formula C30H23N12Nas09S3 [4]
Molecular Weight 860.75 g/mol [4]
Appearance Red-light brown powder [4]

N Soluble in water (yellow-light
Solubility ] [4]
brown solution)

Data Presentation: lllustrative Dyeing Performance

Note: The following tables present illustrative quantitative data for the dyeing of wool and nylon
with C.I. Acid Brown 120. This data is based on typical performance characteristics of similar
acid dyes and should be used as a guideline for experimental design. Actual results may vary
based on specific experimental conditions and substrate characteristics.

Table 1: lllustrative Dye Exhaustion of C.lI. Acid Brown 120 on Wool and Nylon

Dye
. Concentr Temperat Time Liquor Exhaustio

Fiber . pH . .
ation (% ure (°C) (min) Ratio n (%)
owf)

Wool 1.0 4.5 98 60 40:1 ~85

Wool 2.0 4.5 98 60 40:1 ~80

Nylon 1.0 55 95 45 40:1 ~92

Nylon 2.0 5.5 95 45 40:1 ~88

Table 2: lllustrative Colorfastness Properties of C.I. Acid Brown 120 on Wool and Nylon (2%
owf dyeing)
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Wash . Rubbing Rubbing
. Light Fastness
Fiber Fastness (ISO Fastness (ISO Fastness (ISO
(ISO 105-B02)
105-C06) 105-X12) - Dry  105-X12) - Wet
Wool 3-4 4 4 3
Nylon 4 4-5 4-5 3-4

Experimental Protocols
Protocol 1: Exhaust Dyeing of Wool with C.I. Acid Brown
120

This protocol describes a standard laboratory procedure for the exhaust dyeing of wool fabric.
Materials:
e Wool fabric (scoured)

C.l. Acid Brown 120

Acetic acid (or formic acid)

Sodium sulfate (Glauber's salt)

Leveling agent (optional, non-ionic or amphoteric)

Distilled water

Laboratory dyeing machine (e.g., beaker dyer)
Procedure:

» Preparation of Dyebath:

o Set the liquor ratio (e.g., 40:1).

o Add the required amount of distilled water to the dye pot.

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/product/b12385025?utm_src=pdf-body
https://www.benchchem.com/product/b12385025?utm_src=pdf-body
https://www.benchchem.com/product/b12385025?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12385025?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

o Add sodium sulfate (e.g., 5-10% on weight of fiber - owf) and a leveling agent (e.g., 0.5-
1.0% owf) if used.

o Adjust the pH of the bath to 4.5-5.5 with acetic acid.

o Add the pre-dissolved C.I. Acid Brown 120 dye solution (e.g., 2% owf).
e Dyeing Cycle:

o Introduce the wetted wool fabric into the dyebath at 40°C.

o Raise the temperature to the boil (98-100°C) at a rate of 1-2°C/minute.

o Maintain the temperature at the boil for 60 minutes, ensuring gentle agitation.
» Rinsing and Drying:

o Cool the dyebath to 70°C.

o Remove the fabric and rinse thoroughly with warm water, followed by a cold water rinse
until the water runs clear.

o Squeeze the fabric to remove excess water and air dry.

Protocol 2: Exhaust Dyeing of Nylon with C.I1. Acid
Brown 120

This protocol outlines a standard laboratory procedure for the exhaust dyeing of nylon fabric.

Materials:

Nylon fabric (scoured)

C.l. Acid Brown 120

Acetic acid (or ammonium sulfate)

Leveling agent (optional)
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¢ Distilled water

e Laboratory dyeing machine

Procedure:

o Preparation of Dyebath:

[e]

Set the liquor ratio (e.g., 40:1).

o

Fill the dye pot with the required volume of distilled water.

[¢]

Add a leveling agent (e.g., 1% owf) if necessary.

[¢]

Adjust the pH to 5.5-6.5 using acetic acid or ammonium sulfate.

[e]

Add the pre-dissolved C.l. Acid Brown 120 dye solution (e.g., 2% owf).
e Dyeing Cycle:

o Immerse the wetted nylon fabric in the dyebath at 40°C.

o Increase the temperature to 95-100°C at a rate of 1.5-2°C/minute.

o Hold at this temperature for 45-60 minutes with continuous agitation.
e Rinsing and Drying:

o Allow the dyebath to cool gradually.

o Remove the fabric and rinse with warm and then cold water.

o Hydroextract and air dry.

Protocol 3: Determination of Dye Exhaustion

The percentage of dye exhaustion (%E) can be determined spectrophotometrically.

Procedure:
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Prepare a calibration curve for C.l. Acid Brown 120 at its maximum absorption wavelength

(Amax).
Before adding the fabric, take an aliquot of the initial dyebath.
After the dyeing process is complete, take an aliquot of the final dyebath.

Measure the absorbance of both the initial (Ao) and final (A1) dyebath samples using a UV-

Vis spectrophotometer at Amax.

Calculate the percentage exhaustion using the following formula: % Exhaustion = [(Ao - A1) /
Ao] x 100

Protocol 4: Assessment of Colorfastness to Washing
(1ISO 105-C06)

This is a standardized test to determine the resistance of the color of textiles to domestic or

commercial laundering.

Procedure:

Prepare a composite specimen by sewing a 10 cm x 4 cm piece of the dyed fabric to a multi-
fiber strip.

Prepare a wash solution containing a standard detergent (e.g., ECE phosphate reference
detergent).

Place the specimen in a stainless steel container with the wash solution and stainless steel
balls.

Agitate the container in a laundering machine (e.g., Launder-Ometer) at a specified
temperature (e.g., 40°C or 60°C) for a set duration (e.g., 30 minutes).

Rinse the specimen thoroughly and dry it.

Assess the color change of the dyed fabric and the staining of the adjacent multi-fiber strip

using the standard grey scales.
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Diagram 1: Experimental workflow for wool dyeing.
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Diagram 2: lonic interaction in acid dyeing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science
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